Cas no 898767-18-5 (5-(3-fluorophenyl)-5-oxopentanenitrile)

• Product Name: 5-(3-fluorophenyl)-5-oxopentanenitrile
• CAS No: 898767-18-5
• Molecular Formula: C₁₁H₁₀NOF
• Molecular Weight: 191.2016
• MDL: MFCD01319954
• CID: 869047
• PubChem ID: 24723817

5-(3-fluorophenyl)-5-oxopentanenitrile Properties

Names and Identifiers

• 5-(3-fluorophenyl)-5-oxopentanenitrile
• 5-(3-FLUOROPHENYL)-5-OXOVALERONITRILE
• MFCD01319954
• AKOS006276460
• DTXSID90642216
• 898767-18-5

• MDL： MFCD01319954
• InChIKey： RUQCPSKGUVMJBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10FNO/c12-10-5-3-4-9(8-10)11(14)6-1-2-7-13/h3-5,8H,1-2,6H2
• SMILES： C(CC#N)CC(=O)C1=CC(=CC=C1)F

Computed Properties

• Exact Mass: 191.07500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 191.074642105g/mol
• Heavy Atom Count: 14
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 2.70228
• PSA: 40.86000
• Refractive Index: 1.507
• Boiling Point: 348.9°C at 760 mmHg
• Flash Point: 164.8°C
• Density: 1.137

5-(3-fluorophenyl)-5-oxopentanenitrile Security Information

5-(3-fluorophenyl)-5-oxopentanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones